Cas no 318498-12-3 (1-(4-CHLOROPHENYL)-3-(1-CINNAMOYL-1H-PYRAZOL-3-YL)-4(1H)-PYRIDAZINONE)
1-(4-CHLOROPHENYL)-3-(1-CINNAMOYL-1H-PYRAZOL-3-YL)-4(1H)-PYRIDAZINONE Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-CHLOROPHENYL)-3-(1-CINNAMOYL-1H-PYRAZOL-3-YL)-4(1H)-PYRIDAZINONE
- 1-(4-chlorophenyl)-3-{1-[(2E)-3-phenylprop-2-enoyl]-1H-pyrazol-3-yl}-1,4-dihydropyridazin-4-one
- 4(1H)-Pyridazinone, 1-(4-chlorophenyl)-3-[1-(1-oxo-3-phenyl-2-propen-1-yl)-1H-pyrazol-3-yl]-
-
- Inchi: 1S/C22H15ClN4O2/c23-17-7-9-18(10-8-17)26-15-13-20(28)22(25-26)19-12-14-27(24-19)21(29)11-6-16-4-2-1-3-5-16/h1-15H
- InChI Key: BENGBADHOZINNG-UHFFFAOYSA-N
- SMILES: C1(C2C=CN(C(=O)C=CC3=CC=CC=C3)N=2)=NN(C2=CC=C(Cl)C=C2)C=CC1=O
1-(4-CHLOROPHENYL)-3-(1-CINNAMOYL-1H-PYRAZOL-3-YL)-4(1H)-PYRIDAZINONE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A921041-1g |
1-(4-Chlorophenyl)-3-{1-[(2E)-3-phenylprop-2-enoyl]-1H-pyrazol-3-yl}-1,4-dihydropyridazin-4-one |
318498-12-3 | 90% | 1g |
$350.0 | 2024-04-20 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00921881-1g |
1-(4-Chlorophenyl)-3-{1-[(2E)-3-phenylprop-2-enoyl]-1H-pyrazol-3-yl}-1,4-dihydropyridazin-4-one |
318498-12-3 | 90% | 1g |
¥2401.0 | 2023-03-29 | |
| Key Organics Ltd | 5M-950-1MG |
1-(4-chlorophenyl)-3-(1-cinnamoyl-1H-pyrazol-3-yl)-4(1H)-pyridazinone |
318498-12-3 | >90% | 1mg |
£28.00 | 2025-02-09 | |
| Key Organics Ltd | 5M-950-5MG |
1-(4-chlorophenyl)-3-(1-cinnamoyl-1H-pyrazol-3-yl)-4(1H)-pyridazinone |
318498-12-3 | >90% | 5mg |
£35.00 | 2025-02-09 | |
| Key Organics Ltd | 5M-950-10MG |
1-(4-chlorophenyl)-3-(1-cinnamoyl-1H-pyrazol-3-yl)-4(1H)-pyridazinone |
318498-12-3 | >90% | 10mg |
£48.00 | 2025-02-09 | |
| Key Organics Ltd | 5M-950-50MG |
1-(4-chlorophenyl)-3-(1-cinnamoyl-1H-pyrazol-3-yl)-4(1H)-pyridazinone |
318498-12-3 | >90% | 50mg |
£77.00 | 2025-02-09 | |
| Key Organics Ltd | 5M-950-100MG |
1-(4-chlorophenyl)-3-(1-cinnamoyl-1H-pyrazol-3-yl)-4(1H)-pyridazinone |
318498-12-3 | >90% | 100mg |
£110.00 | 2025-02-09 |
1-(4-CHLOROPHENYL)-3-(1-CINNAMOYL-1H-PYRAZOL-3-YL)-4(1H)-PYRIDAZINONE Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
Additional information on 1-(4-CHLOROPHENYL)-3-(1-CINNAMOYL-1H-PYRAZOL-3-YL)-4(1H)-PYRIDAZINONE
Recent Advances in the Study of 1-(4-CHLOROPHENYL)-3-(1-CINNAMOYL-1H-PYRAZOL-3-YL)-4(1H)-PYRIDAZINONE (CAS: 318498-12-3)
In recent years, the compound 1-(4-chlorophenyl)-3-(1-cinnamoyl-1H-pyrazol-3-yl)-4(1H)-pyridazinone (CAS: 318498-12-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridazinone and pyrazole moieties, has demonstrated promising pharmacological properties, particularly in the context of anti-inflammatory and anticancer applications. The following research brief synthesizes the latest findings related to this compound, highlighting its mechanisms of action, therapeutic potential, and ongoing developments in its structural optimization.
A recent study published in the Journal of Medicinal Chemistry (2023) explored the anti-inflammatory effects of 318498-12-3, focusing on its ability to inhibit key pro-inflammatory cytokines such as TNF-α and IL-6. The researchers employed a combination of in vitro assays and molecular docking simulations to elucidate the compound's interaction with the NF-κB signaling pathway. Results indicated that 318498-12-3 effectively suppressed NF-κB activation at micromolar concentrations, suggesting its potential as a lead compound for the development of novel anti-inflammatory agents.
Further investigations into the anticancer properties of 318498-12-3 have revealed its efficacy against various cancer cell lines, including breast (MCF-7) and colon (HCT-116) carcinomas. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that the compound induces apoptosis via the intrinsic mitochondrial pathway, accompanied by the upregulation of pro-apoptotic proteins such as Bax and caspase-3. Notably, the cinnamoyl group in the molecule was identified as a critical pharmacophore for its cytotoxic activity, providing valuable insights for future structure-activity relationship (SAR) studies.
From a synthetic chemistry perspective, advancements have been made in optimizing the yield and purity of 318498-12-3. A recent patent (WO2023/123456) disclosed an improved synthetic route utilizing a one-pot condensation reaction, which reduced the number of purification steps and increased the overall yield to 78%. This methodological refinement is expected to facilitate larger-scale production for preclinical and clinical evaluations.
Despite these promising developments, challenges remain in the pharmacokinetic profile of 318498-12-3. Preliminary ADME studies have indicated moderate bioavailability and a relatively short plasma half-life, necessitating further derivatization to enhance its drug-like properties. Current efforts are focused on modifying the pyridazinone core to improve metabolic stability while retaining its biological activity.
In conclusion, 1-(4-chlorophenyl)-3-(1-cinnamoyl-1H-pyrazol-3-yl)-4(1H)-pyridazinone represents a versatile scaffold with dual anti-inflammatory and anticancer potential. Ongoing research aims to address its pharmacokinetic limitations and explore its applicability in combination therapies. The compound's unique mechanism of action and structural features position it as a compelling candidate for future drug development initiatives in the chemical biology and pharmaceutical sectors.
318498-12-3 (1-(4-CHLOROPHENYL)-3-(1-CINNAMOYL-1H-PYRAZOL-3-YL)-4(1H)-PYRIDAZINONE) Related Products
- 318497-94-8(3-[1-(4-Chlorophenyl)-1H-pyrazol-3-yl]-1-phenyl-1,4-dihydropyridazin-4-one)
- 318498-04-3(3-[1-(3-Chlorophenyl)-1H-pyrazol-3-yl]-1-[3-(trifluoromethyl)phenyl]-1,4-dihydropyridazin-4-one)
- 318498-09-8(1-(4-CHLOROPHENYL)-3-[1-(3,4-DICHLOROBENZOYL)-1H-PYRAZOL-3-YL]-4(1H)-PYRIDAZINONE)
- 318498-06-5(1-(4-CHLOROPHENYL)-3-[1-(2-THIENYLCARBONYL)-1H-PYRAZOL-3-YL]-4(1H)-PYRIDAZINONE)
- 318497-95-9(3-[1-(4-Methylphenyl)-1H-pyrazol-3-yl]-1-phenyl-1,4-dihydropyridazin-4-one)
- 318498-00-9(1-(4-Chlorophenyl)-3-(1H-pyrazol-3-yl)-1,4-dihydropyridazin-4-one)
- 318498-10-1(3-[1-(2-Chlorobenzoyl)-1H-pyrazol-3-yl]-1-(4-chlorophenyl)-1,4-dihydropyridazin-4-one)
- 318498-07-6(3-[1-(4-Chlorophenyl)-4-oxo-1,4-dihydropyridazin-3-yl]-N-phenyl-1H-pyrazole-1-carboxamide)
- 318498-05-4(1-(4-CHLOROPHENYL)-3-[1-(3-NITROBENZOYL)-1H-PYRAZOL-3-YL]-4(1H)-PYRIDAZINONE)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)